Cas no 1184200-70-1 (5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 1184200-70-1
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5050737
• Update Time: 2025-05-20

5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one
• NE55119
• 5-methyl-4-propan-2-yl-3H-1,3-thiazol-2-one
• 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one

• Inchi： 1S/C7H11NOS/c1-4(2)6-5(3)10-7(9)8-6/h4H,1-3H3,(H,8,9)
• InChI Key： IMPWMVPCHXZAOL-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one

5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one: A Comprehensive Overview

The compound CAS No. 1184200-70-1, also known as 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are widely studied for their unique properties and versatility in organic synthesis. The structure of this compound features a thiazolidinone ring system with specific substituents that contribute to its reactivity and functionality.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of antibiotics and antifungal agents. The 5-Methyl and 4-(propan-2-yl) substituents in this compound play a crucial role in determining its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its structural flexibility to design novel bioactive agents.

In terms of synthesis, the compound can be prepared through various routes, including condensation reactions involving thiols and ketones. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes.

The application of 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one extends beyond pharmaceuticals. It has shown promise in agricultural chemistry as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its role as an intermediate in the synthesis of advanced materials has been explored, particularly in the development of high-performance polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the thiazolidinone ring exhibits unique electronic properties that make it suitable for use in organic electronics. This has opened new avenues for its application in the field of optoelectronics, where it could serve as a building block for light-emitting diodes (LEDs) or photovoltaic devices.

In conclusion, CAS No. 1184200-70-1, or 5-Methyl-4-(propan-2-yl)-2,3-dihydro-1,3-thiazol-2-one, is a multifaceted compound with diverse applications across various scientific domains. Its structural features and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.